Cas no 1805038-88-3 (Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805038-88-3
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4879275
• Update Time: 2025-06-22

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-11(17)8-5-16-9(10(13)14)6(3-12)7(8)4-15/h5,10H,2-3H2,1H3
• InChI Key： AVTBFIPKHVSCAX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C(C(=O)OCC)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805038-88-3): A Comprehensive Overview

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805038-88-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, a cyano group, and a difluoromethyl substituent, exhibits a wide range of potential applications in drug discovery and development.

The molecular structure of Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate is particularly noteworthy for its ability to modulate various biological processes. The presence of the chloromethyl group and the cyano functionality imparts unique reactivity and stability properties, making it a valuable building block in the synthesis of more complex molecules. Additionally, the difluoromethyl substituent contributes to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of anti-inflammatory drugs.

Furthermore, the compound's ability to cross biological membranes efficiently due to its lipophilic nature has been explored in several preclinical studies. These studies have shown that Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate can effectively penetrate cells and interact with intracellular targets, enhancing its therapeutic potential. This characteristic is particularly important for drugs targeting intracellular enzymes or receptors.

In addition to its pharmacological properties, the synthetic accessibility of Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate has been extensively studied. Researchers have developed efficient synthetic routes that allow for large-scale production, making it feasible for industrial applications. One notable synthetic method involves the sequential addition of reagents to a pyridine core, followed by functional group modifications to introduce the chloromethyl, cyano, and difluoromethyl groups.

The safety profile of Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate has also been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity and good safety margins, which are essential for its potential use in human therapeutics. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805038-88-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and synthetic accessibility, make it an attractive candidate for further development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying the importance of this compound in the field.